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Compound Name: 2,6-Bis(2-methylpropyl)piperidine

Cat. No.: B13216540
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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the
Commercial Availability and Acquisition of 2,6-Diisobutylpiperidine

Executive Summary

2,6-Diisobutylpiperidine, a sterically hindered secondary amine, presents a unique profile for
applications in organic synthesis and pharmaceutical development as a non-nucleophilic base.
However, a comprehensive survey of the chemical supplier landscape reveals that this specific
compound is not readily available as a stock item. This guide provides an in-depth analysis of
the commercial availability of 2,6-diisobutylpiperidine, outlines the rationale for its custom
synthesis, and offers a technical overview of its synthesis, potential applications, and safety
considerations. For researchers and drug development professionals, this document serves as
a practical roadmap for acquiring and utilizing this specialized chemical entity.

Commercial Availability: The Custom Synthesis
Imperative
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Initial investigations into the commercial landscape for 2,6-diisobutylpiperidine indicate a
conspicuous absence from the catalogs of major chemical suppliers. Unlike its close structural
analogs, such as 2,6-dimethylpiperidine and 2,6-di-tert-butylpyridine, 2,6-diisobutylpiperidine is
not a standard, off-the-shelf product. This lack of ready availability suggests that the demand
for this specific piperidine derivative is likely confined to niche research and development
applications, making large-scale production economically unviable for most manufacturers.

Consequently, researchers and drug development professionals seeking to procure 2,6-
diisobutylpiperidine must engage with companies specializing in custom organic synthesis.
These contract research organizations (CROs) and custom synthesis providers offer the
expertise and infrastructure to synthesize specific molecules on a fee-for-service or full-time
equivalent (FTE) basis.

Table 1: Prominent Custom Synthesis Providers

Company Service Highlights Website

Experienced in a wide variety
of chemistry techniques for

Moravek, Inc. ) [Link]
small-scale (mg-g) synthesis.

[1]

Over 20 years of experience in
Aurora Fine Chemicals complex, multi-step syntheses [Link]
for drug discovery.[2]

Over 30 years of experience in
] ) comprehensive custom
Life Chemicals ] ] S
synthesis for various scientific

fields.[3]

Expertise in a vast range of

chemical compounds, offering )
Pharma Inventor Inc. ) ) ) ) [Link]

timely delivery of high-purity

custom molecules.[4]

When engaging a custom synthesis provider, it is crucial to provide a clear and unambiguous
chemical identifier. While a dedicated CAS number for 2,6-diisobutylpiperidine has not been
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identified in common chemical databases, providing the IUPAC name and chemical structure is
essential for an accurate quotation and successful synthesis.

Technical Profile of 2,6-Diisobutylpiperidine
Chemical Structure and Properties

IUPAC Name: 2,6-diisobutylpiperidine Molecular Formula: C13H27N Molecular Weight: 197.36
g/mol CAS Number: Not assigned or readily available in public databases.

The structure of 2,6-diisobutylpiperidine is characterized by a piperidine ring substituted at the
2 and 6 positions with isobutyl groups. This substitution pattern is critical to its function as a
sterically hindered, non-nucleophilic base.

Figure 1: Chemical structure of 2,6-diisobutylpiperidine.

Table 2: Estimated Physicochemical Properties

Property Estimated Value Justification

Extrapolated from similar 2,6-

Boiling Point 220-240 °C ) o
dialkylpiperidines.
Similar to other aliphatic
Density ~0.85 g/mL amines of comparable
molecular weight.
] ] Consistent with sterically
pKa of Conjugate Acid ~11

hindered secondary amines.

Soluble in most organic ) ) )
- ] ] Typical for a medium-sized
Solubility solvents; sparingly soluble in i ] )
aliphatic amine.
water.

Spectroscopic Data (Predicted)

While experimental data is not readily available, the expected NMR and IR spectral features
can be predicted based on the structure.
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* 1H NMR: Resonances for the isobutyl groups (doublets and a multiplet for the CH and CHs
protons), and complex multiplets for the piperidine ring protons. The N-H proton would likely
appear as a broad singlet.

o 13C NMR: Distinct signals for the different carbon atoms of the isobutyl groups and the
piperidine ring.

» IR Spectroscopy: A characteristic N-H stretching vibration in the range of 3300-3500 cm™1,

Synthesis of 2,6-Diisobutylpiperidine: A
Representative Protocol

The most direct and industrially scalable approach to synthesizing 2,6-diisobutylpiperidine is
the catalytic hydrogenation of the corresponding 2,6-diisobutylpyridine. This precursor, while
also not a common stock item, can be synthesized through established organic chemistry
methodologies.

Experimental Protocol: Catalytic Hydrogenation of 2,6-
Diisobutylpyridine

Materials:

2,6-Diisobutylpyridine

Platinum(IV) oxide (PtOz) or Palladium on carbon (Pd/C)

Ethanol or Glacial Acetic Acid (solvent)

Hydrogen gas (Hz)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)
Procedure:

¢ In a high-pressure reaction vessel, dissolve 2,6-diisobutylpyridine in a suitable solvent such
as ethanol or glacial acetic acid.
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Add a catalytic amount of platinum(IV) oxide or 10% palladium on carbon (typically 1-5
mol%).

Seal the reaction vessel and purge with nitrogen gas to remove any air.
Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).
Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) with vigorous stirring.

Monitor the reaction progress by measuring the hydrogen uptake. The reaction is complete
when hydrogen consumption ceases.

Cool the reaction vessel to room temperature and carefully vent the excess hydrogen gas.
Filter the reaction mixture through a pad of celite to remove the catalyst.
Remove the solvent under reduced pressure.

If an acidic solvent was used, neutralize the residue with a base (e.g., NaOH solution) and
extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield crude 2,6-diisobutylpiperidine.

Purify the crude product by vacuum distillation to obtain the final product.
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Figure 2: Workflow for the synthesis of 2,6-diisobutylpiperidine.
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Applications in Research and Development

The primary application of 2,6-diisobutylpiperidine is as a sterically hindered, non-nucleophilic
base.[5] The bulky isobutyl groups surrounding the nitrogen atom effectively prevent it from
acting as a nucleophile, while still allowing it to abstract protons. This property is highly
valuable in a variety of organic reactions where a strong base is required, but nucleophilic
attack on electrophilic centers would lead to unwanted side products.

Key Applications:

» Elimination Reactions: Promoting E2 elimination reactions to form alkenes from alkyl halides
or sulfonates, where competing Sn2 substitution reactions are suppressed.

o Enolate Formation: Acting as a base to deprotonate carbonyl compounds to form enolates
for subsequent alkylation or aldol reactions, without attacking the carbonyl carbon.

» Deprotonation of Acidic C-H Bonds: Facilitating reactions that require the deprotonation of
weakly acidic protons.

2,6-Diisobutylpiperidine H+ : Substrate
[2,6-Diisobutylpiperidine-H]* X~ Alkene

Click to download full resolution via product page

Figure 3: Role as a non-nucleophilic base in an E2 elimination.

Safety and Handling

As a sterically hindered aliphatic amine, 2,6-diisobutylpiperidine should be handled with
appropriate safety precautions in a well-ventilated laboratory environment. While a specific
Material Safety Data Sheet (MSDS) is not available, the hazards can be inferred from similar
compounds.

Potential Hazards:
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o Corrosive: Likely to cause severe skin burns and eye damage upon contact.
o Toxic: May be toxic if inhaled, swallowed, or absorbed through the skin.

o Flammable: Likely to be a flammable liquid.

Recommended Handling Procedures:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Handle in a fume hood to avoid inhalation of vapors.
o Keep away from heat, sparks, and open flames.
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In case of exposure, immediate medical attention should be sought.

Conclusion

2,6-Diisobutylpiperidine is a specialized chemical with potential applications as a non-
nucleophilic base in organic synthesis. Its commercial unavailability as a stock chemical
necessitates a custom synthesis approach for procurement. This guide provides researchers
and drug development professionals with a comprehensive overview of the pathway to
obtaining this compound, from engaging with custom synthesis providers to understanding its
synthesis, properties, and safe handling. By leveraging the expertise of custom synthesis
laboratories, the scientific community can access this and other non-standard reagents to
advance their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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